Cas no 852145-04-1 (2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-phenylethyl)acetamide)

2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-phenylethyl)acetamide is a structurally complex heterocyclic compound featuring an indole-triazole core with a sulfanylacetamide side chain. Its design incorporates both aromatic and polar functional groups, enhancing its potential for selective molecular interactions. The presence of the methoxyethyl and phenylethyl moieties may improve solubility and binding affinity, making it a candidate for pharmacological or biochemical applications. This compound’s modular structure allows for further derivatization, offering versatility in research settings. Its stability under physiological conditions and compatibility with common organic solvents further support its utility in synthetic and medicinal chemistry studies.
2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-phenylethyl)acetamide structure
852145-04-1 structure
Product Name:2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-phenylethyl)acetamide
CAS No:852145-04-1
MF:C23H25N5O2S
MW:435.54190325737
CID:6566020
Update Time:2025-06-12

2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-phenylethyl)acetamide
    • 2-((5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl)thio)-N-phenethylacetamide
    • Acetamide, 2-[[5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl]thio]-N-(2-phenylethyl)-
    • Inchi: 1S/C23H25N5O2S/c1-30-14-13-28-22(19-15-25-20-10-6-5-9-18(19)20)26-27-23(28)31-16-21(29)24-12-11-17-7-3-2-4-8-17/h2-10,15,25H,11-14,16H2,1H3,(H,24,29)
    • InChI Key: OJHSFIMJDXAYFH-UHFFFAOYSA-N
    • SMILES: C(NCCC1=CC=CC=C1)(=O)CSC1N(CCOC)C(C2C3=C(NC=2)C=CC=C3)=NN=1

Experimental Properties

  • Density: 1.29±0.1 g/cm3(Predicted)
  • pka: 14.03±0.46(Predicted)

2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-phenylethyl)acetamide Pricemore >>

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2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-phenylethyl)acetamide Related Literature

Additional information on 2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-phenylethyl)acetamide

Introduction to 2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-phenylethyl)acetamide (CAS No. 852145-04-1)

2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-phenylethyl)acetamide (CAS No. 852145-04-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include an indole ring, a triazole moiety, and a sulfanyl group. These structural elements contribute to its biological activity and pharmacological properties.

The indole ring is a fundamental component of many biologically active molecules, including several neurotransmitters and hormones. In the context of 2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-phenylethyl)acetamide, the indole ring plays a crucial role in binding to specific receptors and modulating various physiological processes. The presence of the triazole moiety enhances the compound's stability and bioavailability, making it more suitable for pharmaceutical applications. Additionally, the sulfanyl group contributes to the compound's reactivity and interaction with target proteins.

Recent studies have explored the potential of 2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-phenylethyl)acetamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by reducing oxidative stress and inhibiting apoptosis in neuronal cells. This makes it a promising candidate for the development of new drugs to combat conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-phenylethyl)acetamide has also been investigated for its anti-inflammatory and analgesic activities. Preclinical studies have demonstrated that this compound can effectively reduce inflammation and pain by modulating key signaling pathways involved in these processes. These findings suggest that it may have potential applications in the treatment of chronic inflammatory diseases and pain management.

The pharmacokinetic properties of 2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-phenylethyl)acetamide have also been studied extensively. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its effectiveness as a therapeutic agent. The compound's high bioavailability and low toxicity make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-phenylethyl)acetamide in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various doses and does not exhibit significant adverse effects. These findings are encouraging and pave the way for more advanced clinical studies.

In conclusion, 2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-phenylethyl)acetamide (CAS No. 852145-04-1) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the field of medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for improving patient outcomes in various medical conditions.

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